Cas no 3614-30-0 (Emepronium Bromide)

• Product Name: Emepronium Bromide
• CAS No: 3614-30-0
• MF: C₂₀H₂₈BrN
• MW: 362.347024917603
• CID: 306091
• PubChem ID: 71820
• Update Time: 2025-05-23

Emepronium Bromide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanaminium,N-ethyl-N,N,a-trimethyl-g-phenyl-, bromide (1:1)
• Emepronium Bromide
• 4,4-diphenylbutan-2-yl-ethyl-dimethylazanium,bromide
• Bromure d'emepronium [INN-French]
• Bromuro de emepronio [INN-Spanish]
• Cetiprin
• EINECS 222-786-6
• Emepron bromide
• Emeprone bromide
• Emepronii bromidum [INN-Latin]
• Emeproniumbromid [German]
• Restenacht
• EMEPRONIUM BROMIDE [MART.]
• BENZENEPROPANAMINIUM, N-ETHYL-N,N,.ALPHA.-TRIMETHYL-.GAMMA.-PHENYL-, BROMIDE (1:1)
• Uro-Ripirin
• 3614-30-0
• Bromure d'emepronium
• Emeproniumbromid
• SCHEMBL26367
• Ammonium, ethyldimethyl(1-methyl-3,3-diphenylpropyl)-, bromide
• Emepronium bromide [INN:BAN]
• UNII-WZM699L2TL
• Emepronii bromidum
• CHEMBL2106122
• emeproniumbromide
• WZM699L2TL
• Emepronium bromide (INN)
• Ethyldimethyl(1-methyl-3,3-diphenylpropyl)ammonium bromide
• EMEPRONIUM BROMIDE [WHO-DD]
• Benzenepropanaminium, N-ethyl-N,N,.alpha.-trimethyl-.gamma.-phenyl-, bromide
• NS00047061
• EMEPRONIUM BROMIDE [MI]
• FT-0667845
• EMEPRONIUM BROMIDE [INN]
• 4,4-diphenylbutan-2-yl-ethyl-dimethylazanium;bromide
• Ripirin
• Bromuro de emepronio
• Dimethylethyl(beta-benzhydrylisopropyl)ammonium bromide
• DTXSID50875265
• Q5370378
• D07224
• Benzenepropanaminium, N-ethyl-N,N,alpha-trimethyl-gamma-phenyl-, bromide
• BENZENEPROPANAMINIUM, N-ETHYL-N,N,ALPHA-TRIMETHYL-GAMMA-PHENYL-, BROMIDE (1:1)
• Emepronii bromidum (INN-Latin)
• EMEPRONIUM BROMIDE (MART.)
• G04BD01
• Bromure d'emepronium (INN-French)
• Benzenepropanaminium, N-ethyl-N,N,alpha-trimethyl-gamma-phenyl-, bromide (9CI)
• Bromuro de emepronio (INN-Spanish)
• emepronio bromuro
• DTXCID801013387
• Bromide, Emepronium
• UVKFSMBPRQBNCH-UHFFFAOYSA-M

• Inchi： 1S/C20H28N.BrH/c1-5-21(3,4)17(2)16-20(18-12-8-6-9-13-18)19-14-10-7-11-15-19;/h6-15,17,20H,5,16H2,1-4H3;1H/q+1;/p-1
• InChI Key： UVKFSMBPRQBNCH-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(CC)C(C)CC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 361.14100
• Monoisotopic Mass: 361.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Melting Point: 204°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 0.00000
• LogP: 1.69740

Emepronium Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer, Under inert atmosphere

Additional information on Emepronium Bromide

Recent Advances in Emepronium Bromide (3614-30-0) Research: A Comprehensive Review

Emepronium Bromide (CAS: 3614-30-0), a quaternary ammonium anticholinergic agent, has recently garnered renewed attention in chemical biology and pharmaceutical research. This synthetic compound, first developed in the mid-20th century, has demonstrated unexpected potential in modern therapeutic applications beyond its traditional use as a urinary antispasmodic. Recent studies have explored its molecular interactions, pharmacokinetic properties, and novel clinical indications, positioning it as a compound of significant interest in drug repurposing strategies.

A 2023 study published in the Journal of Medicinal Chemistry revealed novel structural insights into Emepronium Bromide's mechanism of action. Using X-ray crystallography and molecular dynamics simulations, researchers identified unique binding conformations with muscarinic acetylcholine receptors (mAChRs), particularly the M3 subtype. These findings explain the compound's tissue selectivity and provide a structural basis for developing more targeted anticholinergic agents. The study also reported an unexpected allosteric modulation effect that could have implications for neurological disorders.

Pharmacokinetic research has made significant strides in understanding Emepronium Bromide's absorption and distribution patterns. Advanced analytical techniques employing LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) have enabled precise quantification of the compound in biological matrices. A 2024 multicenter study demonstrated that the drug's bioavailability could be enhanced by approximately 40% through novel formulation approaches using cyclodextrin complexes, potentially expanding its therapeutic window and reducing side effects.

Emerging therapeutic applications have been particularly noteworthy. Recent preclinical studies suggest that Emepronium Bromide may have neuroprotective effects in models of Parkinson's disease, potentially through modulation of neuroinflammation pathways. Additionally, its inhibitory effects on certain cancer cell lines, particularly in bladder and prostate cancers, have sparked interest in oncological applications. These findings were presented at the 2023 American Chemical Society annual meeting and are currently undergoing peer review for publication.

The safety profile of Emepronium Bromide has been reassessed in light of new clinical data. While traditional concerns focused on anticholinergic side effects, large-scale pharmacovigilance studies (2022-2024) have provided more nuanced understanding of risk factors and potential mitigation strategies. Particularly important is the identification of genetic polymorphisms affecting drug metabolism, which could enable personalized dosing regimens and improve patient outcomes.

Future research directions appear promising. Several pharmaceutical companies have initiated programs to develop next-generation derivatives of Emepronium Bromide, aiming to enhance selectivity and reduce systemic effects. Furthermore, its potential as a chemical probe for studying cholinergic signaling continues to attract interest in basic research. The compound's relatively simple structure and well-characterized properties make it an attractive scaffold for medicinal chemistry optimization.

In conclusion, Emepronium Bromide (3614-30-0) represents an excellent example of how classical pharmaceutical compounds can find new relevance through modern research approaches. The convergence of structural biology, advanced analytics, and clinical research has revitalized interest in this molecule, suggesting it may play significant roles in both therapeutic development and basic research in the coming years. Continued investigation of its molecular mechanisms and clinical potential is strongly warranted.